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Compound Name:
(3R)-(+)-3-

(Methylamino)pyrrolidine

Cat. No.: B166973 Get Quote

An In-depth Technical Guide to the Safe Handling and Management of (3R)-(+)-3-
(Methylamino)pyrrolidine

This document provides a comprehensive technical guide for researchers, scientists, and drug

development professionals on the safe handling, storage, and emergency management of

(3R)-(+)-3-(Methylamino)pyrrolidine (CAS No. 139015-33-1). The protocols and

recommendations herein are synthesized from authoritative safety data sheets and chemical

databases to ensure scientific integrity and promote a self-validating system of laboratory

safety.

Section 1: Chemical and Physical Identity
(3R)-(+)-3-(Methylamino)pyrrolidine is a chiral amine that serves as a critical building block in

medicinal chemistry and organic synthesis.[1] Its utility in developing pharmaceuticals,

particularly for neurological disorders, necessitates a thorough understanding of its properties

for safe and effective use.[1]

Data for (3R)-(+)-3-(Methylamino)pyrrolidine is summarized below:
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Property Value Source(s)

CAS Number 139015-33-1 [1][2]

Molecular Formula C₅H₁₂N₂ [1][3]

Molecular Weight 100.17 g/mol [1][3]

Appearance
Colorless to light yellow clear

liquid
[1][4]

Density 0.94 g/mL [1]

Boiling Point 164 °C (Lit.) [1]

Flash Point 31 °C [4]

Refractive Index n20D 1.48 [1]

Optical Rotation
[α]20/D = +17° to +22° (c=10 in

EtOH)
[1][4]

Section 2: Hazard Identification and GHS
Classification
This compound presents significant chemical hazards, primarily related to its flammability and

corrosivity. Understanding these risks is the foundation of safe handling. The material is

classified as a flammable liquid and is corrosive, causing severe skin burns and eye damage.

[3][4][5]
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GHS Classification Hazard Statement Pictogram

Flammable Liquids, Category 3
H226: Flammable liquid and

vapor
🔥

Skin Corrosion, Category 1B
H314: Causes severe skin

burns and eye damage
corrosive

Acute Toxicity, Oral, Category

4
H302: Harmful if swallowed ❗

Serious Eye Damage,

Category 1

H318: Causes serious eye

damage
corrosive

STOT SE, Category 3
H335: May cause respiratory

irritation
❗

Signal Word:Danger[3][6]

The combination of flammability and corrosivity dictates the stringent engineering controls and

personal protective equipment required. The low flash point of 31°C means that flammable

vapors can form at typical ambient temperatures, posing a significant fire risk.[4]

Section 3: Core Principles of Safe Handling
The causality behind the recommended handling procedures stems directly from the hazards

identified in Section 2.

Flammability Mitigation: The primary goal is to prevent the ignition of vapors. Vapors are

heavier than air and may travel to a source of ignition and flash back.[7] This is achieved by:

Eliminating Ignition Sources: Prohibiting open flames, sparks, and hot surfaces in the

handling area.[5][8]

Preventing Static Discharge: Grounding and bonding all containers and receiving

equipment is critical, as electrostatic charges can be generated during transfer.[5][8][9]

Using Appropriate Equipment: Employing explosion-proof electrical and ventilating

equipment and non-sparking tools prevents the accidental generation of sparks.[5][7][9]
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Corrosion Protection: The compound is extremely destructive to tissue of the mucous

membranes, upper respiratory tract, eyes, and skin.[10] Therefore, preventing all direct

physical contact is paramount. This is achieved by:

Engineering Controls: Working within a chemical fume hood to control vapor inhalation.[7]

[10]

Personal Protective Equipment (PPE): Using a multi-layered defense of gloves, chemical

goggles or a face shield, and protective clothing to shield the user from splashes or

accidental contact.[5][7]

Section 4: Standard Operating Procedures (SOPs)
Engineering Controls & Personal Protective Equipment
(PPE)
Adherence to proper controls and PPE is mandatory.

Control/PPE Type Specification Rationale

Engineering Control Chemical Fume Hood

To prevent inhalation of

corrosive and irritating vapors.

[7][10]

Eye/Face Protection
Chemical safety goggles

and/or full-face shield.

Protects against splashes that

can cause severe eye

damage.[5][7]

Skin Protection

Flame-retardant lab coat;

Chemical-resistant gloves

(e.g., Nitrile); Chemical

resistant overalls and boots as

needed.[11][12]

Protects skin from contact,

which causes severe burns.[5]

Contaminated clothing must be

removed immediately and

washed before reuse.[2]

Respiratory Protection

NIOSH/MSHA approved

respirator (e.g., Type ABEK

filter) if fume hood is not

available or if exposure limits

are exceeded.[7]

Protects the respiratory system

from irritation.
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General Handling Protocol
This step-by-step workflow must be followed for any manipulation of the compound.

Preparation:

Confirm the chemical fume hood is operational.

Ensure an appropriate fire extinguisher (dry chemical, CO₂, or alcohol-resistant foam) is

accessible.[5]

Don all required PPE as specified in Table 3.

Ground and bond the source container and receiving vessel before initiating transfer.[5][8]

Aliquotting and Transfer:

Perform all operations within the chemical fume hood.[7]

Use only non-sparking tools for opening and closing containers.[5][9]

Slowly dispense the liquid to minimize splashing and static charge generation.

Keep the container tightly closed when not in use to prevent the escape of flammable

vapors.[4][5]

Post-Handling:

Securely seal the container, ensuring it is airtight.

Decontaminate the work area and any equipment used.

Remove PPE, washing gloves before removal and washing hands thoroughly after

handling.[11][13]

Return the chemical to its designated storage location.
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1. Preparation

2. Handling (in Fume Hood)

3. Post-Handling

Verify Fume Hood & Safety Equipment

Don Full PPE

Ground & Bond Containers

Use Non-Sparking Tools

Transfer Chemical Slowly

Keep Container Closed

Seal Container

Decontaminate Workspace

Return to Storage

Click to download full resolution via product page

Caption: Standard protocol for handling (3R)-(+)-3-(Methylamino)pyrrolidine.
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Storage Protocol
Proper storage is crucial to maintain chemical integrity and prevent accidents.

Location: Store in a cool, dry, and well-ventilated area designated for flammable liquids.[2][5]

The storage area should be locked.[5]

Temperature: Store under refrigeration at 2-8°C or 0-10°C.[1][4]

Atmosphere: Store under an inert gas (e.g., nitrogen or argon) as the material can be

sensitive to air and moisture.[4][7]

Container: Keep the container tightly closed and properly labeled.[4][5]

Incompatibilities: Keep away from heat, sparks, open flames, and strong oxidizing agents.[5]

[7]

Section 5: Emergency Response Protocols
Immediate and correct response to an emergency can significantly mitigate harm.

Accidental Release (Spill)
Evacuate: Immediately evacuate all personnel from the spill area.

Isolate: Remove all sources of ignition and ventilate the area.[8]

Protect: Do not act without suitable protective equipment.[8]

Contain: Prevent further leakage if it is safe to do so. Cover drains.[10] Contain the spill

using a non-combustible absorbent material (e.g., vermiculite, sand, or earth).

Collect: Carefully collect the absorbed material using non-sparking tools and place it into a

suitable, closed container for disposal.[7]

Clean: Clean the affected area thoroughly.
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action_node decision_node

stop_node

Spill Detected

Is the area safe to enter?

Evacuate Area
Call Emergency Response

No

Don Full PPE
Remove Ignition Sources

Yes

Is the spill large?

Contain with non-combustible
absorbent material

No (Small)

Dike the area
Await specialist team

Yes (Large)
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non-sparking tools
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for hazardous waste

Decontaminate Area

Click to download full resolution via product page

Caption: Decision workflow for responding to an accidental spill.
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First Aid Measures
First aiders must protect themselves before assisting.[10] Seek immediate medical attention in

all cases of exposure.

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[2][5] If

breathing is difficult or has stopped, provide artificial respiration. Immediately call a poison

center or doctor.[5]

Skin Contact: Take off immediately all contaminated clothing.[5] Rinse the skin with plenty of

water or shower for at least 15 minutes.[2][13]

Eye Contact: Rinse cautiously with water for several minutes.[5] Remove contact lenses, if

present and easy to do. Continue rinsing.[5] Immediately call a poison center or doctor.[5]

Ingestion: Rinse mouth with water.[2] Do NOT induce vomiting.[5] Ingestion can cause

severe swelling and damage to delicate tissues with a danger of perforation.[7]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry sand, dry chemical, alcohol-resistant foam, or carbon

dioxide (CO₂).[5][13]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Vapors may form explosive mixtures with air.[7] Containers may explode

when heated.[7] Thermal decomposition can release irritating and toxic gases and vapors,

including carbon oxides (CO, CO₂) and nitrogen oxides (NOx).[7][13]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[7]

Section 6: Waste Disposal
Chemical waste must be managed in compliance with all applicable laws and regulations.
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Procedure: Do not empty into drains.[7] Dispose of contents and container to an approved

waste disposal plant.[2][10] This should be done through a licensed disposal company.[11]

Containers: Handle uncleaned containers as you would the product itself.[10] Do not reuse

empty containers as they may contain flammable or corrosive residue.[8]

Section 7: Toxicological Profile (Summary)
While a comprehensive toxicological profile has not been fully investigated, the available data

indicates significant acute hazards.[7]

Acute Effects: The substance is harmful if swallowed and causes severe chemical burns to

the skin and eyes upon contact.[3][5] Vapors may cause respiratory irritation.[6]

Overexposure symptoms may include headache, dizziness, nausea, and vomiting.[7]

Chronic Effects: No specific data on chronic effects, carcinogenicity, or reproductive toxicity

is available for this specific compound in the provided search results. However, related

compounds have been associated with central nervous system and cardiovascular toxicities.

[14]

This guide is intended to provide a framework for the safe handling of (3R)-(+)-3-
(Methylamino)pyrrolidine. It is imperative that all users receive site-specific training and

consult the most current Safety Data Sheet (SDS) provided by the manufacturer before use.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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